Cas no 9012-72-0 (D-Glucan)

D-Glucan Properties

Names and Identifiers

• beta-(1,3)-D-Glucan
• Glucan from Black Yeast
• beta-Glucan
• YEAST BETA-GLUCAN
• Laminarin
• Glucan from baker's yeast (S. cerevisiae)
• beta-D-Glucan
• beta-Glucans
• Epiglucan
• beta-Glucosylglucan
• Beta Glucan 70%
• ss-D-glucopyranosyl-(1->4)-(4?)-ss-D-xylo-hexopyranosyl-(1->4)-(4?)-a-D-xylo-hexopyranose
• D-Glucan
• YG30829
• 9051-97-2
• .beta.-D-Glucan, (1?3)-
• (2S,3R,4S,5R,6R)-2-[(2R,3R,4R,5S)-3,5-dihydroxy-2-(hydroxymethyl)oxan-4-yl]oxy-4-[(2S,3R,5S,6R)-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-(hydroxymethyl)oxane-3,5-diol
• b-D-Glucan-from yeast (Saccharomyces cerevisiae)
• A-1,3-Glucan
• 9012-72-0
• SPMCUTIDVYCGCK-IIIGWGBSSA-N
• +Expand

• MDL： MFCD00466924
• InChIKey： FYGDTMLNYKFZSV-URKRLVJHSA-N
• Inchi： 1S/C18H32O16/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24/h4-29H,1-3H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14?,15?,16+,17+,18+/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])(C([H])([C@@]1([H])C([H])([H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])OC1([H])[C@@]([H])(C([H])([H])O[H])O[C@@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 472.17920569g/mol
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 7
• Monoisotopic Mass: 472.17920569g/mol
• Heavy Atom Count: 34
• Complexity: 641
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.3
• Topological Polar Surface Area: 269

Experimental Properties

• LogP: -7.57300
• PSA: 268.68000
• Boiling Point: 283.8±25.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 125.4±23.2 °C
• Solubility: H2O: 20 mg/mL, clear, faintly yellow
• Color/Form: No data available
• Density: 1.1±0.1 g/cm3